Cas no 1797874-44-2 (1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea)

• Product Name: 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea
• CAS No: 1797874-44-2
• MF: C₁₄H₂₂N₄OS
• MW: 294.415681362152
• CID: 5373255
• Update Time: 2025-05-24

1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N′-[1-(2-thiazolyl)-3-pyrrolidinyl]urea
• 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea

• Inchi： 1S/C14H22N4OS/c19-13(16-11-4-2-1-3-5-11)17-12-6-8-18(10-12)14-15-7-9-20-14/h7,9,11-12H,1-6,8,10H2,(H2,16,17,19)
• InChI Key： UJZUJPDYXUBTOF-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1CCN(C2=NC=CS2)C1)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea

Comprehensive Overview of 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea (CAS No. 1797874-44-2): Properties, Applications, and Research Insights

The compound 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea (CAS No. 1797874-44-2) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture, featuring a cyclohexyl group and a thiazole-containing pyrrolidine moiety, positions it as a promising candidate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as AI-driven drug design and sustainable chemistry.

Chemically, 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea belongs to the urea family, known for their hydrogen-bonding capabilities and versatility in molecular interactions. The presence of the thiazole ring—a heterocycle prevalent in bioactive molecules—enhances its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with current searches for "novel heterocyclic compounds in drug development." Researchers are particularly intrigued by its balanced lipophilicity, attributed to the cyclohexyl group, which could improve membrane permeability—a hot topic in BBB penetration studies for CNS drugs.

Synthesis of this compound typically involves multi-step organic reactions, including urea coupling and pyrrolidine functionalization. Recent advancements in flow chemistry and catalytic amidation have streamlined its production, addressing the growing demand for "green synthesis methods" in peer-reviewed literature. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for biomedical applications.

In pharmaceutical contexts, 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea has been explored for its potential in targeted protein degradation (PROTACs) and allosteric modulation, two rapidly growing areas in precision medicine. Its structural motifs resonate with queries like "small molecules for undruggable targets," making it relevant to AI-powered platforms like AlphaFold for virtual screening.

Beyond therapeutics, this compound’s stability and solubility profile spark interest in material science, particularly for supramolecular assemblies or crystal engineering. Such applications align with searches for "functional urea derivatives in smart materials," highlighting its cross-disciplinary utility.

Ongoing research focuses on optimizing its ADME properties and toxicity profiles, addressing common concerns in "hit-to-lead optimization." Collaborative studies between academia and industry aim to unlock its full potential while adhering to REACH compliance and green chemistry principles—topics frequently queried in regulatory databases.

In summary, 1-cyclohexyl-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea (CAS No. 1797874-44-2) exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse.